Cas no 2171157-50-7 ((3R)-3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid)

• Product Name: (3R)-3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid
• CAS No: 2171157-50-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6246200
• PubChem ID: 165586000
• Update Time: 2025-05-20

(3R)-3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid
• EN300-1576769
• (3R)-3-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid
• 2171157-50-7

• Inchi： 1S/C26H32N2O5/c1-4-16(3)24(25(31)27-17(5-2)14-23(29)30)28-26(32)33-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22,24H,4-5,14-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t16-,17+,24-/m0/s1
• InChI Key： BOSFWNFIVIJIJX-SRGWNRLKSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](CC(=O)O)CC)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid

Introduction to (3R)-3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic Acid (CAS No. 2171157-50-7)

The compound (3R)-3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid, identified by its CAS number 2171157-50-7, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its complex stereochemistry and functional groups, has garnered considerable attention for its potential applications in drug development and biologic research.

At the core of this compound's utility lies its unique arrangement of chiral centers, which are critical for determining its biological activity. The presence of multiple stereocenters, specifically the (3R) and (2S,3S) configurations, suggests a high degree of specificity in its interactions with biological targets. Such stereochemical complexity is often a hallmark of molecules designed to mimic natural biomolecules or modulate biological pathways with high precision.

The pharmacophoric moiety of this compound, the (9H-fluoren-9-yl)methoxycarbonyl group, is particularly noteworthy. This fluorinated aromatic ring system is known for its ability to enhance metabolic stability and binding affinity in drug candidates. The methoxycarbonyl (Moc) protecting group further contributes to the compound's versatility, allowing for selective deprotection steps during synthetic routes. These features make it a valuable building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the design and synthesis of chiral amino acids and peptidomimetics as pharmacological tools. The compound in question fits well within this trend, offering a synthetic route to complex peptidomimetics with tailored biological properties. Its structure resembles that of natural amino acids but with modifications that enhance pharmacological activity while minimizing unwanted side effects.

One of the most compelling aspects of this compound is its potential application in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction, protein degradation, and blood clotting. By designing molecules that specifically inhibit these enzymes, researchers can develop treatments for a wide range of diseases, from cancer to infectious disorders. The stereochemical configuration of this compound suggests it may interact with protease active sites in a manner that disrupts their function without affecting other enzymes.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The incorporation of fluorene derivatives into drug candidates has been shown to improve their pharmacokinetic properties, including bioavailability and tissue distribution. The (9H-fluoren-9-yl)methoxycarbonyl group in this compound is likely to contribute to these favorable properties, making it an attractive candidate for further development.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques, including stereoselective reactions and protective group strategies, are essential for achieving the desired molecular architecture. The availability of compounds like this one underscores the progress being made in synthetic chemistry, enabling researchers to access increasingly sophisticated molecular scaffolds for drug discovery.

In addition to its potential as a drug candidate, this compound may also serve as a valuable tool for mechanistic studies. By understanding how it interacts with biological targets at the molecular level, researchers can gain insights into enzyme function and develop more effective inhibitors. Such knowledge is crucial for rational drug design and optimizing therapeutic strategies.

The field of peptidomimetics has seen significant advancements due to the development of new synthetic methodologies and computational tools. These innovations have allowed chemists to design and synthesize molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. The compound described here is a prime example of how these technologies are being harnessed to create novel therapeutic agents.

As research continues in this area, it is expected that more compounds like this one will be discovered and developed. The combination of stereochemical complexity, fluorinated aromatic groups, and protease inhibition potential makes it a promising candidate for further exploration. Future studies may focus on optimizing its pharmacological properties through structural modifications or exploring its efficacy in preclinical models.

The impact of such compounds on medicine could be profound. By targeting specific biological pathways with high precision, they have the potential to revolutionize treatments for various diseases. The interdisciplinary nature of this research—spanning organic chemistry, medicinal chemistry, biochemistry, and pharmacology—underscores the collaborative effort required to bring new drugs from concept to reality.

In conclusion, (3R)-3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid (CAS No. 2171157-50-7) represents a significant advancement in pharmaceutical chemistry. Its complex stereochemistry and functional groups make it a versatile tool for drug discovery and biologic research. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing innovative therapies that address unmet medical needs.